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Compound of Interest

Compound Name: Deguelin

Cat. No.: B1683977 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Deguelin, a naturally occurring rotenoid used in laboratory research. Given conflicting

information in safety data sheets, with some classifying it as a hazardous substance and others

not, it is imperative to err on the side of caution and manage all Deguelin waste as hazardous.

[1][2][3] Deguelin is recognized as a mitochondrial complex I inhibitor and has been associated

with producing Parkinson's-like symptoms in animal studies, reinforcing the need for stringent

safety protocols during handling and disposal.[4][5]

These procedures are designed for researchers, scientists, and drug development

professionals to ensure safe and compliant disposal of Deguelin and associated materials.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety

goggles.[1][2] All handling of Deguelin powder should be performed in a chemical fume hood

to avoid inhalation.[2]

Summary of Chemical and Storage Data
This table summarizes key quantitative data for Deguelin.
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Property Data Reference

CAS Number 522-17-8 [1]

Molecular Formula C₂₃H₂₂O₆ [2]

Molecular Weight 394.42 g/mol [2]

Recommended Storage

(Powder)
-20°C (3 years), 4°C (2 years) [2]

Recommended Storage (in

Solvent)

-80°C (1 year), -20°C (6

months)
[2]

Hazard Classifications (OSHA

HCS)

Acute toxicity, oral (Category

4); Skin irritation (Category 2);

Serious eye irritation (Category

2A); Respiratory tract irritation

(Category 3)

[1]

Step-by-Step Disposal Protocols
Disposal of chemical waste is regulated and must not be done via standard trash or sewer

systems.[6] All Deguelin waste must be disposed of through your institution's Environmental

Health and Safety (EHS) program.[6]

Protocol 1: Unused or Expired Deguelin (Solid)
Containment: Keep the Deguelin in its original container if possible. If the container is

damaged, transfer the powder to a new, compatible, and sealable container suitable for solid

hazardous waste.

Labeling: Affix a "Hazardous Waste" label to the container.[7] The label must include:

The full chemical name: "Deguelin" (do not use abbreviations).[6]

The quantity of waste.

The date of waste generation.[6]
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Your name, lab number, and contact information.[6]

Storage: Store the sealed container in a designated hazardous waste storage area. This

area should provide secondary containment to capture any potential leaks.[7][8]

Pickup: Contact your institution's EHS office to schedule a hazardous waste collection.[6][8]

Protocol 2: Deguelin Solutions (Liquid Waste)
Containment: Collect all aqueous and solvent-based solutions containing Deguelin in a

dedicated, leak-proof container with a screw-on cap.[7][8] Plastic bottles are often preferred

over glass to minimize breakage risk.[6]

Segregation: Do not mix Deguelin waste with other incompatible waste streams. Wastes

should be segregated by compatibility, not alphabetically.[6][7]

Labeling: Affix a "Hazardous Waste" label to the liquid waste container.[7] List all chemical

constituents of the solution, including solvents, with their estimated percentages.[6]

Storage: Keep the waste container tightly closed except when adding waste.[7][9] Store it in

a designated hazardous waste area within secondary containment.[8]

Pickup: Once the container is nearly full (do not exceed 90% capacity) or has reached the

storage time limit (e.g., 90 days), schedule a pickup with your EHS office.[8][9]

Protocol 3: Contaminated Labware and Debris (Solid
Waste)

Collection: Place all disposable items contaminated with Deguelin (e.g., gloves, pipette tips,

weigh boats, contaminated paper towels) into a designated hazardous solid waste container,

such as a lined cardboard box or a dedicated plastic container.[10]

Labeling: Clearly label the container as "Hazardous Waste" and list the contaminant as

"Deguelin."

Storage & Pickup: Keep the container sealed when not in use. Store it in the designated

waste area and arrange for EHS pickup when full.
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Protocol 4: Empty Deguelin Containers
Decontamination: To render an empty container non-hazardous, it must be triple-rinsed.[7]

[10]

Use a small amount of a suitable solvent (one that can dissolve Deguelin, such as

acetone or ethanol) for the first rinse.

Swirl the solvent to ensure it contacts all interior surfaces.

Pour the rinsate into your hazardous liquid waste container (see Protocol 2).[7]

Repeat the rinse procedure two more times.[7]

Disposal: Once the container has been triple-rinsed and air-dried in a ventilated area (like a

fume hood), deface or remove the original label.[10] The clean, empty container may then be

disposed of in the regular laboratory trash or recycling, depending on institutional policy.[10]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Deguelin-related waste.
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Identify Deguelin Waste

What is the waste type?

Pure/Unused Deguelin (Solid)

  Solid

Deguelin Solution (Liquid)

  Liquid

Contaminated Labware (Solid)

Contaminated
  Solid

Empty Original Container

  Empty
  Container

Package in sealed,
compatible container.

Collect in sealed, compatible
liquid waste container.

Collect in designated
solid hazardous waste container.

Triple-rinse with
appropriate solvent.

Label as 'Hazardous Waste'
with full chemical name(s).

Collect rinsate as
hazardous liquid waste. Deface original label.

Dispose of container in
regular trash/recycling.

Store in designated area
with secondary containment.

Contact EHS for Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of different types of Deguelin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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